Cas no 13047-58-0 (DIBUTYLAMINE BENZOATE)

DIBUTYLAMINE BENZOATE structure
DIBUTYLAMINE BENZOATE structure
Product Name:DIBUTYLAMINE BENZOATE
CAS No:13047-58-0
MF:C15H25NO2
MW:251.364504575729
CID:119233
PubChem ID:21977795
Update Time:2025-04-18

DIBUTYLAMINE BENZOATE Chemical and Physical Properties

Names and Identifiers

    • DIBUTYLAMINE BENZOATE
    • benzoic acid,N-butylbutan-1-amine
    • CTK0H1788
    • DI-n-BUTYLAMMONIUM BENZOATE
    • 13047-58-0
    • benzoic acid;N-butylbutan-1-amine
    • Benzoic acid--N-butylbutan-1-amine (1/1)
    • SCHEMBL5862551
    • DTXSID50621042
    • Inchi: 1S/C8H19N.C7H6O2/c1-3-5-7-9-8-6-4-2;8-7(9)6-4-2-1-3-5-6/h9H,3-8H2,1-2H3;1-5H,(H,8,9)
    • InChI Key: SLOGLADXVJGNQE-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)=O.N(CCCC)CCCC

Computed Properties

  • Exact Mass: 251.18900
  • Monoisotopic Mass: 251.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 141
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33000
  • LogP: 3.95190
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